Cas no 2227873-31-4 (rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227873-31-4
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6422161
• PubChem ID: 165703406
• Update Time: 2025-06-08

rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid
• 2227873-31-4
• EN300-1729341

• Inchi： 1S/C11H13NO4/c1-15-9-5-12-10(16-2)4-7(9)6-3-8(6)11(13)14/h4-6,8H,3H2,1-2H3,(H,13,14)/t6-,8+/m0/s1
• InChI Key： NVVAAXKAWGSFRH-POYBYMJQSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CC(=NC=C1OC)OC)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.6Ų

Additional information on rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227873-31-4): An In-Depth Overview

Rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227873-31-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid is defined by a cyclopropane ring substituted with a carboxylic acid group and a 2,5-dimethoxypyridine moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the potential of rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid has also shown promise in neuroprotective studies. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis.

The pharmacokinetic properties of rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid have been extensively studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a therapeutic agent. Furthermore, the compound has demonstrated low toxicity in preclinical studies, making it a safe candidate for further clinical evaluation.

The synthetic route for the preparation of rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the cyclopropane ring and the introduction of the 2,5-dimethoxypyridine moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve efficient and scalable synthesis processes.

The crystal structure of rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid has been determined using X-ray diffraction analysis. The crystallographic data provide valuable insights into the molecular conformation and intermolecular interactions within the crystal lattice. These structural details are crucial for understanding the compound's physical properties and its interactions with biological targets.

In conclusion, rac-(1R,2R)-2-(2,5-dimethoxypyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227873-31-4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.